Cas no 1523297-36-0 (Benzene, 2-(chloromethoxy)-1,4-dimethyl-)

• Product Name: Benzene, 2-(chloromethoxy)-1,4-dimethyl-
• CAS No: 1523297-36-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 5262583
• Update Time: 2025-06-08

Benzene, 2-(chloromethoxy)-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(chloromethoxy)-1,4-dimethyl-

• Inchi： 1S/C9H11ClO/c1-7-3-4-8(2)9(5-7)11-6-10/h3-5H,6H2,1-2H3
• InChI Key： DFHDAAPIPNQQMN-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(C)C=C1OCCl

Additional information on Benzene, 2-(chloromethoxy)-1,4-dimethyl-

Comprehensive Overview of Benzene, 2-(chloromethoxy)-1,4-dimethyl- (CAS No. 1523297-36-0)

Benzene, 2-(chloromethoxy)-1,4-dimethyl- (CAS No. 1523297-36-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This aromatic derivative, characterized by its chloromethoxy and dimethyl substituents, is a subject of interest in both academic research and industrial applications. Its molecular structure, which combines a benzene ring with functional groups, makes it a versatile intermediate in synthetic chemistry.

The compound's CAS No. 1523297-36-0 serves as a unique identifier, ensuring precise classification in chemical databases. Researchers and industry professionals often search for this CAS number to access detailed technical data, safety information, and synthesis protocols. The growing demand for high-purity intermediates in pharmaceuticals and agrochemicals has further highlighted the importance of compounds like Benzene, 2-(chloromethoxy)-1,4-dimethyl-.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. As industries seek to reduce their environmental footprint, the development of eco-friendly synthetic routes for compounds like Benzene, 2-(chloromethoxy)-1,4-dimethyl- has become a hot topic. Researchers are exploring catalytic processes and solvent-free reactions to optimize its production while minimizing waste.

Another area of focus is the compound's potential role in advanced material science. Its aromatic core and functional groups make it a candidate for designing polymeric materials and liquid crystals. These applications are particularly relevant in the context of next-generation electronics and optoelectronic devices, where precise molecular control is essential for performance.

In the pharmaceutical sector, Benzene, 2-(chloromethoxy)-1,4-dimethyl- is being investigated as a building block for drug discovery. Its structural features allow for modifications that can lead to novel bioactive molecules. This aligns with the broader industry trend of fragment-based drug design, where small molecules serve as starting points for developing therapeutics.

From an analytical perspective, the compound's spectroscopic properties are of great interest. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely used to characterize its purity and structure. These methods are critical for ensuring quality control in industrial settings and for validating research findings.

The compound's stability and reactivity under various conditions are also subjects of ongoing study. Understanding its thermal degradation and chemical compatibility is essential for safe handling and storage. This information is particularly valuable for industries that rely on fine chemicals for large-scale production.

In summary, Benzene, 2-(chloromethoxy)-1,4-dimethyl- (CAS No. 1523297-36-0) is a compound with diverse applications and significant research potential. Its relevance to green chemistry, material science, and pharmaceutical development makes it a noteworthy subject in modern chemistry. As industries continue to innovate, the demand for such specialized intermediates is expected to grow, further driving exploration and optimization of its properties and uses.